Cas no 105849-26-1 (Phenol, (octadecyloxy)-)

• Product Name: Phenol, (octadecyloxy)-
• CAS No: 105849-26-1
• MF: C₂₄H₄₂O₂
• MW: 362.589087963104
• CID: 1161984
• PubChem ID: 22988570
• Update Time: 2025-04-20

Phenol, (octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, (octadecyloxy)-
• 2-octadecoxyphenol
• 105849-26-1
• DTXSID10629362
• 2-(OCTADECYLOXY)PHENOL
• SCHEMBL1834963

• Inchi： 1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-26-24-21-18-17-20-23(24)25/h17-18,20-21,25H,2-16,19,22H2,1H3
• InChI Key： IWNXSYOIVWMSLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.31866
• Monoisotopic Mass: 362.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46